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Compound Name: 10(Z)-Nonadecenoyl chloride

Cat. No.: B8260759 Get Quote

An In-depth Technical Guide to 10(Z)-
Nonadecenoyl Chloride
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the physical state, chemical properties,

and synthetic considerations for 10(Z)-Nonadecenoyl chloride. It is intended to serve as a

technical resource for professionals in chemical research and drug development who may use

this reagent in the synthesis of novel compounds.

Physical State and Appearance
10(Z)-Nonadecenoyl chloride (CAS No. 95548-27-9) is a long-chain fatty acyl chloride. Based

on supplier data, its standard physical state is a liquid[1][2]. The appearance is not explicitly

described, but analogous unsaturated acyl chlorides, such as 10-Undecenoyl chloride, are

typically colorless to pale yellow liquids with a pungent odor characteristic of their reactivity[3].

Acyl chlorides of this type are generally soluble in organic solvents and react with protic

solvents like water and alcohols[3].

The physical state of linear acyl chlorides is dependent on chain length and saturation. While

shorter-chain acyl chlorides are liquids, longer saturated-chain variants like stearoyl chloride

(C18) can be solid at room temperature[4]. The presence of the cis double bond in the C19
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backbone of 10(Z)-Nonadecenoyl chloride disrupts crystal lattice packing, lowering its melting

point and favoring a liquid state at standard conditions.

Physicochemical Data
The key quantitative properties of 10(Z)-Nonadecenoyl chloride are summarized in the table

below. This data has been compiled from chemical supplier and database information.

Property Value Source(s)

CAS Number 95548-27-9 [1]

Molecular Formula C₁₉H₃₅ClO [1]

Molecular Weight 314.93 g/mol [1]

Physical State Liquid [1][2]

Purity Typically >99% [1][2]

Storage Conditions Freezer (-20°C recommended) [1][2]

Synonyms (Z)-10-Nonadecenoyl chloride [1]

Experimental Protocols: Synthesis
10(Z)-Nonadecenoyl chloride is synthesized from its corresponding carboxylic acid, 10(Z)-

Nonadecenoic acid (CAS No. 73033-09-7). The conversion of a carboxylic acid to an acyl

chloride is a standard transformation in organic synthesis, typically achieved using a

chlorinating agent such as thionyl chloride (SOCl₂) or oxalyl chloride ((COCl)₂).

Objective: To prepare 10(Z)-Nonadecenoyl chloride from 10(Z)-Nonadecenoic acid.

Reaction Mechanism: The synthesis proceeds via a nucleophilic acyl substitution mechanism.

The hydroxyl group of the carboxylic acid is converted into a better leaving group, which is

subsequently displaced by a chloride ion.

Materials:

10(Z)-Nonadecenoic acid
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Thionyl chloride (SOCl₂) or Oxalyl chloride ((COCl)₂)

Anhydrous dichloromethane (DCM) or other inert solvent

Dry nitrogen or argon atmosphere

Rotary evaporator

Standard laboratory glassware (round-bottom flask, condenser, dropping funnel)

Procedure (Example using Thionyl Chloride):

Preparation: In a flame-dried, two-neck round-bottom flask under a nitrogen atmosphere,

dissolve 1.0 equivalent of 10(Z)-Nonadecenoic acid in anhydrous DCM.

Reaction: Cool the solution to 0°C using an ice bath. Slowly add an excess (typically 1.5-2.0

equivalents) of thionyl chloride dropwise to the stirred solution.

Reflux: After the addition is complete, remove the ice bath and fit the flask with a condenser.

Gently heat the reaction mixture to reflux (approx. 40°C for DCM) and maintain for 2-4 hours.

The reaction progress can be monitored by the cessation of gas evolution (HCl and SO₂).

Work-up: Cool the mixture to room temperature. Carefully remove the solvent and excess

thionyl chloride in vacuo using a rotary evaporator. To ensure all excess reagent is removed,

the crude product can be co-evaporated with an anhydrous solvent like toluene.

Purification: The resulting crude 10(Z)-Nonadecenoyl chloride is often of sufficient purity

(>95%) for subsequent reactions. If higher purity is required, short-path vacuum distillation

can be performed.

Storage: The final product is highly moisture-sensitive and should be stored in a sealed

container under an inert atmosphere in a freezer[1][2].

Biological and Synthetic Context
While 10(Z)-Nonadecenoyl chloride is primarily a reactive chemical intermediate, its parent

fatty acid, 10(Z)-Nonadecenoic acid, has documented biological activity. Studies have shown it

possesses anti-tumor properties, inhibiting HL-60 cell proliferation and preventing LPS-induced
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tumor necrosis factor production in macrophages[5]. Furthermore, long-chain fatty acids,

including cis-10-nonadecenoic acid, have been reported to inhibit p53 activity[5][6].

This biological context makes the acyl chloride a valuable tool for drug development

professionals. It serves as an activated form of the fatty acid, enabling the synthesis of various

derivatives (e.g., amides, esters) for structure-activity relationship (SAR) studies, prodrug

development, or bioconjugation applications[7]. The workflow below illustrates this logical

relationship.

10(Z)-Nonadecenoic Acid
(Biologically Active Precursor)

10(Z)-Nonadecenoyl Chloride
(Reactive Intermediate)

Biofunctional Derivatives
(e.g., Amides, Esters, Conjugates)

SAR Studies &
Drug Discovery

  Derivatization  
  (e.g., + R-OH, R-NH₂)  

Click to download full resolution via product page

Caption: Synthetic workflow from bioactive fatty acid to research derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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